Cas no 1203-08-3 (3,4-Dehydro-β-ionone)

3,4-Dehydro-β-ionone is a synthetic derivative of β-ionone, characterized by the presence of a conjugated diene system in its structure. This compound is widely utilized in the fragrance and flavor industry due to its enhanced reactivity and distinct olfactory properties, offering a more intense woody, floral, and fruity aroma compared to its parent molecule. Its extended conjugation also makes it a valuable intermediate in organic synthesis, particularly for the production of carotenoids and other terpenoid compounds. The compound exhibits improved stability and solubility in various organic solvents, facilitating its application in perfumery, food additives, and pharmaceutical research. Its versatility and functional group reactivity underscore its importance in industrial and academic settings.
3,4-Dehydro-β-ionone structure
3,4-Dehydro-β-ionone structure
Product name:3,4-Dehydro-β-ionone
CAS No:1203-08-3
MF:C13H18O
MW:190.281424045563
CID:165524

3,4-Dehydro-β-ionone Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one,4-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)-
    • 3,4-DEHYDRO-Β-IONONE
    • 4-(2,6,6-trimethyl-cyclohexa-1,3-dienyl)-but-3-en-2-one
    • 3,4-Dehydro-&#946
    • 3,4-didehydro-&#946
    • Dehydro-&#946
    • dehydroionone
    • -ionone
    • 3,4-Dehydro-β-ionone
    • Inchi: 1S/C13H18O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h5-8H,9H2,1-4H3/b8-7+
    • InChI Key: UWWCASOGCPOGJP-BQYQJAHWSA-N
    • SMILES: O=C(C)/C=C/C1=C(C)C=CCC1(C)C

Computed Properties

  • Exact Mass: 190.13584
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 17.07

3,4-Dehydro-β-ionone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D229790-25mg
3,4-Dehydro-β-ionone
1203-08-3
25mg
$798.00 2023-05-18
TRC
D229790-5mg
3,4-Dehydro-β-ionone
1203-08-3
5mg
$201.00 2023-05-18

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